78-62-6

Diethoxydimethylsilane

In Stock

• CAS RN:
• 78-62-6

• Formula:
• C6H16O2Si

• InChI:
• InChI=1S/C6H16O2Si/c1-5-7-9(3,4)8-6-2/h5-6H2,1-4H3

• InChIKey:
• YYLGKUPAFFKGRQ-UHFFFAOYSA-N

• Diethoxydimethylsilane (DEDMS) is an organically modified silicate (ORMOSIL) with two methyl groups in each unit that facilitate the hydrophobic characteristics. It is mainly utilized to functionalize a variety of substrates.
  Dimethyldiethoxysilane appears as a colorless liquid. Less dense than water and insoluble in water. Vapors heavier than air.
  

N-(9,10-dioxo-9,10-dihydro-1-anthracenyl)-2-fluorobenzamide

In Stock

• CAS RN:
• 5278-62-6

• Formula:
• C21H12FNO3

• InChI:
• InChI=1S/C21H12FNO3/c22-16-10-4-3-8-14(16)21(26)23-17-11-5-9-15-18(17)20(25)13-7-2-1-6-12(13)19(15)24/h1-11H,(H,23,26)

• InChIKey:
• ZECJHXJLPDOKHF-UHFFFAOYSA-N

• N-(9,10-dioxo-9,10-dihydro-1-anthracenyl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C21H12FNO3 and its molecular weight is 345.3 g/mol. The purity is usually 95%.

methyl N-[(2-nitrophenyl)acetyl]glycinate

In Stock

• CAS RN:
• 5878-62-6

• Formula:
• C11H12N2O5

• InChI:
• InChI=1S/C11H12N2O5/c1-18-11(15)7-12-10(14)6-8-4-2-3-5-9(8)13(16)17/h2-5H,6-7H2,1H3,(H,12,14)

• InChIKey:
• RBXAWSIVJPKHKF-UHFFFAOYSA-N

• Methyl N-[(2-nitrophenyl)acetyl]glycinate is a useful research compound. Its molecular formula is C11H12N2O5 and its molecular weight is 252.22 g/mol. The purity is usually 95%.

N-Ethylaminoisobutylmethyldiethoxysilane

In Stock

• CAS RN:
• 275378-62-6

• Formula:
• C11H27NO2Si

• InChI:
• InChI=1S/C11H27NO2Si/c1-7-12-11(5)14-15(6,13-8-2)9-10(3)4/h10-12H,7-9H2,1-6H3

• InChIKey:
• DVXHRXDVNXCARD-UHFFFAOYSA-N

• N-Ethylaminoisobutylmethyldiethoxysilane is a useful research compound. Its molecular formula is C11H27NO2Si and its molecular weight is 233.42 g/mol. The purity is usually 95%.

N-(furan-2-ylmethyl)-2,3,4-trimethylbenzenesulfonamide

In Stock

• CAS RN:
• 505078-62-6

• Formula:
• C14H17NO3S

• InChI:
• InChI=1S/C14H17NO3S/c1-10-6-7-14(12(3)11(10)2)19(16,17)15-9-13-5-4-8-18-13/h4-8,15H,9H2,1-3H3

• InChIKey:
• JPKKDNGXWRMSKW-UHFFFAOYSA-N

• N-(furan-2-ylmethyl)-2,3,4-trimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C14H17NO3S and its molecular weight is 279.35. The purity is usually 95%.

N'-(4-ethoxybenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851978-62-6

• Formula:
• C21H24N4O4S2

• InChI:
• InChI=1S/C21H24N4O4S2/c1-2-29-17-7-6-8-18-19(17)22-21(30-18)24-23-20(26)15-9-11-16(12-10-15)31(27,28)25-13-4-3-5-14-25/h6-12H,2-5,13-14H2,1H3,(H,22,24)(H,23,26)

• InChIKey:
• VVHOCNYXGDVBKV-UHFFFAOYSA-N

• N'-(4-ethoxybenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C21H24N4O4S2 and its molecular weight is 460.57. The purity is usually 95%.

(Z)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxy-2-(2-methoxybenzylidene)benzofuran-3(2H)-one

In Stock

• CAS RN:
• 869078-62-6

• Formula:
• C23H26N2O4

• InChI:
• InChI=1S/C23H26N2O4/c1-3-24-10-12-25(13-11-24)15-18-19(26)9-8-17-22(27)21(29-23(17)18)14-16-6-4-5-7-20(16)28-2/h4-9,14,26H,3,10-13,15H2,1-2H3/b21-14-

• InChIKey:
• GZXUZCUZQNHRST-STZFKDTASA-N

• (Z)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxy-2-(2-methoxybenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H26N2O4 and its molecular weight is 394.471. The purity is usually 95%.

2',4'-Difluoro-3-(3,4,5-trifluorophenyl)propiophenone

In Stock

• CAS RN:
• 898778-62-6

• Formula:
• C15H9F5O

• InChI:
• InChI=1S/C15H9F5O/c16-9-2-3-10(11(17)7-9)14(21)4-1-8-5-12(18)15(20)13(19)6-8/h2-3,5-7H,1,4H2

• InChIKey:
• WPMOBRHFJAFZMB-UHFFFAOYSA-N

• 2',4'-Difluoro-3-(3,4,5-trifluorophenyl)propiophenone is a useful research compound. Its molecular formula is C15H9F5O and its molecular weight is 300.22 g/mol. The purity is usually 95%.

2,2,3,6-Tetramethylcyclohex-3-ene-1-carbaldehyde

• CAS RN:
• 102878-62-6

• Formula:
• C11H18O

• InChI:
• InChI=1S/C11H18O/c1-8-5-6-9(2)11(3,4)10(8)7-12/h6-8,10H,5H2,1-4H3

• InChIKey:
• MKTYLZIZIWITKK-UHFFFAOYSA-N

• 2,2,3,6-Tetramethylcyclohex-3-ene-1-carbaldehyde is a useful research compound. Its molecular formula is C11H18O and its molecular weight is 166.26 g/mol. The purity is usually 95%.

methyl 5-(benzyloxy)-1H-indazole-3-carboxylate

In Stock

• CAS RN:
• 885278-62-6

• Formula:
• C16H14N2O3

• InChI:
• InChI=1S/C16H14N2O3/c1-20-16(19)15-13-9-12(7-8-14(13)17-18-15)21-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,17,18)

• InChIKey:
• SGZVYMUGMPJIGU-UHFFFAOYSA-N

• Methyl 5-(benzyloxy)-1H-indazole-3-carboxylate is a useful research compound. Its molecular formula is C16H14N2O3 and its molecular weight is 282.29 g/mol. The purity is usually 95%.

methyl 6-(trifluoromethyl)-1H-indazole-4-carboxylate

• CAS RN:
• 848678-62-6

• Formula:
• C10H7F3N2O2

• InChI:
• InChI=1S/C10H7F3N2O2/c1-17-9(16)6-2-5(10(11,12)13)3-8-7(6)4-14-15-8/h2-4H,1H3,(H,14,15)

• InChIKey:
• LJHXJPMPBIVZRU-UHFFFAOYSA-N

• Methyl 6-(trifluoromethyl)-1H-indazole-4-carboxylate is a useful research compound. Its molecular formula is C10H7F3N2O2 and its molecular weight is 244.17 g/mol. The purity is usually 95%.

7-(4-fluorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one

In Stock

• CAS RN:
• 327078-62-6

• Formula:
• C13H7FO3S

• InChI:
• InChI=1S/C13H7FO3S/c14-8-3-1-7(2-4-8)10-5-9(15)6-11-12(10)17-13(16)18-11/h1-6,15H

• InChIKey:
• LYNYFTAFZJFKTF-UHFFFAOYSA-N

• 7-(4-fluorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one is a useful research compound. Its molecular formula is C13H7FO3S and its molecular weight is 262.26g/mol. The purity is usually 95%.

methyl (2R)-2-[[(4-bromophenoxy)-[[(2S,5R)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)-2,5-dihydrofuran-2-yl]methoxy]phosphoryl]amino]propanoate

Usually In Stock

• CAS RN:
• 217178-62-6

• Formula:
• C20H23BrN3O8P

• InChI:
• InChI=1S/C20H23BrN3O8P/c1-12-10-24(20(27)22-18(12)25)17-9-8-16(31-17)11-30-33(28,23-13(2)19(26)29-3)32-15-6-4-14(21)5-7-15/h4-10,13,16-17H,11H2,1-3H3,(H,23,28)(H,22,25,27)/t13-,16+,17-,33?/m1/s1

• InChIKey:
• VPABMVYNSQRPBD-MIOXLMGNSA-N

• Stampidine is a possible next-generation Pre-exposure prophylaxis (PrEP) candidate to prevent the sexual transmission of HIV-1. The compound exhibited remarkable subnanomolar to low nanomolar in vitro antiretroviral potency against genotypically and phenotypically nucleoside reverse transcriptase inhibitor (NRTI)-resistant primary clinical HIV isolates, non-nucleoside RT-resistant HIV-1 isolates and did not cause any maternal toxicity, developmental toxicity or teratogenicity in rabbits treated at 10 - 40 mg/kg/day dose levels

1-(3-Fluoro-4-isopropoxyphenyl)ethanone

In Stock

• CAS RN:
• 1019478-62-6

• Formula:
• C11H13FO2

• InChI:
• InChI=1S/C11H13FO2/c1-7(2)14-11-5-4-9(8(3)13)6-10(11)12/h4-7H,1-3H3

• InChIKey:
• QBEHHWVRGNWBOE-UHFFFAOYSA-N

• 1-(3-Fluoro-4-isopropoxyphenyl)ethanone is a useful research compound. Its molecular formula is C11H13FO2 and its molecular weight is 196.22 g/mol. The purity is usually 95%.

1-(1-Phenyl-cyclopropyl)-piperazine dihydrochloride

In Stock

• CAS RN:
• 1263378-62-6

• Formula:
• C13H20Cl2N2

• InChI:
• InChI=1S/C13H18N2.2ClH/c1-2-4-12(5-3-1)13(6-7-13)15-10-8-14-9-11-15;;/h1-5,14H,6-11H2;2*1H

• InChIKey:
• ZEFYQVRANFGZER-UHFFFAOYSA-N

• 1-(1-Phenyl-cyclopropyl)-piperazine dihydrochloride is a useful research compound. Its molecular formula is C13H20Cl2N2 and its molecular weight is 275.21 g/mol. The purity is usually 95%.

(3-Chlorophenyl)(3-(phenylsulfonyl)pyrrolidin-1-yl)methanone

In Stock

• CAS RN:
• 1705978-62-6

• Formula:
• C17H16ClNO3S

• InChI:
• InChI=1S/C17H16ClNO3S/c18-14-6-4-5-13(11-14)17(20)19-10-9-16(12-19)23(21,22)15-7-2-1-3-8-15/h1-8,11,16H,9-10,12H2

• InChIKey:
• YSPHJZLZRJJZJD-UHFFFAOYSA-N

• (3-Chlorophenyl)(3-(phenylsulfonyl)pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C17H16ClNO3S and its molecular weight is 349.83. The purity is usually 95%.

2-Cyclobutoxy-4,6-dimethylpyrimidine

In Stock

• CAS RN:
• 2175978-62-6

• Formula:
• C10H14N2O

• InChI:
• InChI=1S/C10H14N2O/c1-7-6-8(2)12-10(11-7)13-9-4-3-5-9/h6,9H,3-5H2,1-2H3

• InChIKey:
• IUCSAZUYAIRMLL-UHFFFAOYSA-N

• 2-Cyclobutoxy-4,6-dimethylpyrimidine is a useful research compound. Its molecular formula is C10H14N2O and its molecular weight is 178.235. The purity is usually 95%.

N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-2-(4-propan-2-ylphenoxy)acetamide

Usually In Stock

• CAS RN:
• 2379978-62-6

• Formula:
• C20H21NO3S

• InChI:
• InChI=1S/C20H21NO3S/c1-14(2)15-3-5-18(6-4-15)24-12-20(22)21-10-19-9-17(13-25-19)16-7-8-23-11-16/h3-9,11,13-14H,10,12H2,1-2H3,(H,21,22)

• InChIKey:
• GLEOGHMVSYMGHP-UHFFFAOYSA-N

• N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-2-(4-propan-2-ylphenoxy)acetamide is a useful research compound. Its molecular formula is C20H21NO3S and its molecular weight is 355.45. The purity is usually 95%.